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Abstract
Polycyclic aromatic hydrocarbons (PAHs) represent a vast class of compounds with significant

implications in materials science, environmental toxicology, and medicinal chemistry. Among

these, cyclopenta-fused PAHs are of particular interest due to their unique electronic properties

and biological activities. This guide provides a detailed examination of Benz(e)aceanthrylene,

a pentacyclic aromatic hydrocarbon. The core focus is a meticulous breakdown of its molecular

architecture and the systematic derivation of its International Union of Pure and Applied

Chemistry (IUPAC) name. We will explore the principles of fusion nomenclature, elucidate the

structure of the parent heterocycle, and present key physicochemical data to offer a

comprehensive resource for professionals in the chemical and biomedical sciences.
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Benz(e)aceanthrylene (CAS No: 199-54-2) is a non-alternant polycyclic aromatic hydrocarbon

with the molecular formula C₂₀H₁₂.[1] It belongs to a specific subgroup of PAHs known as

cyclopenta-fused PAHs (CP-PAHs), which are characterized by the presence of a five-

membered ring fused to a larger aromatic system. The presence of this non-hexagonal ring

introduces distinct electronic and steric properties compared to their all-benzenoid

counterparts, often leading to increased chemical reactivity and significant biological activity,

including mutagenic and carcinogenic potential.[2][3] Understanding the precise structure and

nomenclature is paramount for unambiguous communication in research, regulatory

documentation, and drug development.

Molecular Structure and Elucidation
The structure of Benz(e)aceanthrylene consists of five fused rings: four benzene rings and

one cyclopentane ring, arranged in a compact, planar architecture. Its chemical formula is

C₂₀H₁₂ and it has a molar mass of approximately 252.31 g/mol .[1][4]

The definitive structure is presented below, with the standard IUPAC numbering scheme

applied. This numbering is crucial for identifying substitution positions and for understanding

the relationship between its structure and its chemical or biological properties.

Figure 1: 2D Chemical Structure of Benz(e)aceanthrylene (A 2D chemical structure diagram
of Benz(e)aceanthrylene (C₂₀H₁₂), with atoms numbered according to IUPAC conventions,
would be inserted here. The structure shows a central aceanthrylene core with a benzene ring
fused to the 'e' face.)

The molecule's topology can be described by its SMILES notation:

C1=CC=C2C(=C1)C=C3C=CC4=C3C2=CC5=CC=CC=C45.[1] This representation

computationally encodes the connectivity of the atoms and bonds within the molecule.

IUPAC Nomenclature: A Systematic Derivation
The name "Benz(e)aceanthrylene" is derived using the principles of fusion nomenclature, a

systematic method for naming polycyclic systems where one ring system is considered the

parent and others are attached as prefixes.
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Identifying the Parent Hydrocarbon: Aceanthrylene
The root of the name, "aceanthrylene," points to the parent tetracyclic hydrocarbon.

Aceanthrylene (C₁₆H₁₀) is itself a fused system, composed of an anthracene core fused with a

cyclopentane ring.[5][6] To correctly name the derivative, one must first understand the

structure and standardized numbering of the parent.

The IUPAC rules for numbering fused-ring systems prioritize orientation to place the maximum

number of rings in a horizontal row and the greatest number of remaining rings in the upper

right quadrant. Numbering begins on the carbon atom not involved in fusion in the most

counter-clockwise position of the uppermost right-hand ring and proceeds clockwise.[7]

The Principle of Fusion Nomenclature
Fusion nomenclature requires identifying the faces of the parent hydrocarbon. The peripheral

sides (or faces) of the parent are lettered consecutively, starting with 'a' for the side between

atoms 1 and 2, 'b' for the side between 2 and 3, and so on.

The prefix "Benzo-" indicates the fusion of a benzene ring. The letter in the brackets, [e],

specifies the face of the parent hydrocarbon (Aceanthrylene) where this fusion occurs.

The diagram below, generated using Graphviz, illustrates this logical relationship, showing the

Aceanthrylene parent with its faces lettered and the resulting structure after the benzo-fusion

event.

Parent Hydrocarbon Fusion Operation Final Compound

Aceanthrylene
(C₁₆H₁₀)

Faces are lettered 'a', 'b', 'c', ...

Benzo Fusion
(Addition of C₄H₄ unit)

Attach to face '[e]'
Benz[e]aceanthrylene

(C₂₀H₁₂)

Named by specifying the fusion face '[e]'

Click to download full resolution via product page

Caption: Logical workflow for the IUPAC fusion nomenclature of Benz[e]aceanthrylene.
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By locating the 'e' face on the correctly numbered Aceanthrylene parent and fusing a benzene

ring across it, the final structure of Benz[e]aceanthrylene is obtained. This systematic approach

ensures that the name corresponds to only one unique chemical structure, a critical

requirement in scientific and regulatory contexts. While a more complex, fully systematic name

like pentacyclo[10.7.1.0²,⁷.0⁹,²⁰.0¹³,¹⁸]icosa-1(19),2,4,6,8,10,12(20),13,15,17-decaene exists,

the fusion name is overwhelmingly preferred for its clarity and conciseness.[1]

Physicochemical Properties
A summary of the key computed and experimental properties of Benz(e)aceanthrylene is

provided below. These data are essential for experimental design, including solvent selection

for analytical studies and toxicological assays.

Property Value Source

Molecular Formula C₂₀H₁₂ [1]

Molar Mass 252.31 g/mol [4]

CAS Registry Number 199-54-2 [1][2]

Appearance
Off-white to tan powder (typical

for related PAHs)
[8]

Melting Point 138 °C [9]

logP (Octanol/Water) 5.630 (Crippen Calculated) [4]

Water Solubility (log) -7.74 (Calculated) [4]

InChIKey
YPMKRLARTMANBR-

UHFFFAOYSA-N
[1][4]

Scientific Context and Significance
Benz(e)aceanthrylene does not exist in isolation; it is part of a larger family of isomers and

related PAHs that are subjects of intense research. For instance, its isomers

Benz[j]aceanthrylene (CAS: 202-33-5) and Benz[l]aceanthrylene (CAS: 211-91-6) exhibit

different toxicological profiles.[10][11][12] Benz[j]aceanthrylene, in particular, has been

identified in urban air particulate matter and is noted for its strong mutagenic and carcinogenic
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effects, in some cases showing higher genotoxic potency than the benchmark PAH,

Benzo[a]pyrene.[3]

The study of these molecules is driven by several factors:

Environmental Toxicology: As products of incomplete combustion, PAHs are widespread

environmental pollutants.[13] Understanding their structure is the first step in assessing their

environmental fate, persistence, and risk to human health.[14]

Mechanism of Carcinogenesis: Many PAHs are procarcinogens that require metabolic

activation to exert their toxic effects.[2] The specific arrangement of fused rings, particularly

the presence of "bay regions" or, in this case, a cyclopenta-ring, significantly influences their

metabolic pathways and ultimate carcinogenicity.[15]

Materials Science: The rigid, planar structures and delocalized π-electron systems of PAHs

give them unique photophysical properties, such as strong fluorescence, making them of

interest for applications in organic electronics and photonics.[13]

Conclusion
Benz(e)aceanthrylene is a structurally precise polycyclic aromatic hydrocarbon whose identity

is unequivocally defined by its IUPAC name. This name is not arbitrary but is derived from a

logical, rule-based system of fusion nomenclature built upon the parent structure of

aceanthrylene. For researchers in drug development, toxicology, and materials science, a firm

grasp of this nomenclature is essential for navigating the complex landscape of PAH chemistry.

The detailed structural and physicochemical data provided herein serve as a foundational

reference for future experimental and computational investigations into this significant class of

molecules.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b094657?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094657?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

